Cas no 2618832-48-5 (2-Propanesulfinamide, N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(S)]-)

• Product Name: 2-Propanesulfinamide, N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(S)]-
• CAS No: 2618832-48-5
• MF: C₂₇H₃₄NOPS
• MW: 451.603726863861
• CID: 5547489
• PubChem ID: 154726721
• Update Time: 2025-05-30

2-Propanesulfinamide, N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(S)]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfinamide, N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(S)]-
• S(S)]-N-[(1R)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide
• (S)-N-((R)-1-(2-(Diphenylphosphanyl)phenyl)-2,2-dimethylpropyl)-2-methylpropane-2-sulfinamide
• (R)-N-((R)-1-(2-(Diphenylphosphaneyl)phenyl)-2,2-dimethylpropyl)-2-methylpropane-2-sulfinamide
• 1906918-20-4
• 2618832-48-5

• Inchi： 1S/C27H34NOPS/c1-26(2,3)25(28-31(29)27(4,5)6)23-19-13-14-20-24(23)30(21-15-9-7-10-16-21)22-17-11-8-12-18-22/h7-20,25,28H,1-6H3/t25-,31-/m0/s1
• InChI Key： OMJJGAYXCQDARO-FKAPRUDGSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1[C@@H](C(C)(C)C)N[S@@](=O)C(C)(C)C

Computed Properties

• Exact Mass: 451.20987288g/mol
• Monoisotopic Mass: 451.20987288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 48.3Ų

Additional information on 2-Propanesulfinamide, N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(S)]-

Compound 2618832-48-5: 2-Propanesulfinamide, N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(S)]-

The compound with CAS No. 2618832-48-5, commonly referred to as N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methylpropanesulfinamide, is a highly specialized organic compound with significant applications in modern chemistry. This compound is notable for its complex structure, which includes a sulfinamide group and a chiral center, making it a valuable tool in asymmetric synthesis and catalysis. The sulfinamide functional group plays a crucial role in stabilizing transition states during reactions, while the diphenylphosphino substituent enhances its versatility in various chemical environments.

Recent studies have highlighted the importance of this compound in the field of organocatalysis. Its unique structure allows it to act as an efficient ligand in transition metal-catalyzed reactions, particularly in the synthesis of enantioselective products. Researchers have demonstrated that the chiral sulfinamide group can induce high enantioselectivity in reactions such as the Michael addition and aldol condensation. These findings underscore its potential in drug discovery and fine chemical synthesis.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. The key steps include the preparation of the sulfinamide precursor and subsequent coupling with the chiral phosphine-containing moiety. Advanced techniques such as high-resolution mass spectrometry and X-ray crystallography have been employed to confirm its structure and stereochemistry. These methods ensure that the compound meets the stringent requirements of modern chemical research.

In terms of applications, this compound has found significant use in asymmetric hydrogenation reactions. Its ability to coordinate with transition metals like rhodium and ruthenium makes it an ideal ligand for these processes. For instance, it has been successfully employed in the hydrogenation of ketones to produce chiral alcohols with high enantiomeric excess. This capability has made it a valuable asset in the pharmaceutical industry, where the production of optically active compounds is critical.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the diphenylphosphino group significantly influences the electronic properties of the molecule, enhancing its ability to stabilize transition states during catalytic cycles. These findings have paved the way for further optimization of its catalytic performance.

Another area where this compound has shown promise is in polymer chemistry. Its unique structure allows it to act as a template for self-assembling polymers, leading to novel materials with tailored properties. Researchers are exploring its potential in creating stimuli-responsive polymers that can change their properties in response to external stimuli such as temperature or pH.

In conclusion, CAS No. 2618832-48-5 represents a cutting-edge compound with diverse applications across multiple disciplines. Its complex structure and unique functional groups make it an invaluable tool in asymmetric synthesis, catalysis, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical technology is expected to grow significantly.